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Introduction

Fullerene C60, a unique spherical carbon allotrope, and its functionalized derivatives have
garnered significant attention in the field of electrochemistry.[1][2] Their exceptional electron-
accepting capabilities, large surface area, and tunable electronic properties through chemical
modification make them ideal candidates for a wide range of applications.[3][4] This document
provides detailed application notes and experimental protocols for the use of functionalized
C60 fullerene in electrochemical biosensors, energy storage devices, and catalytic
applications. The unique physicochemical characteristics of fullerenes add a new dimension to
the construction of highly sensitive electrochemical devices.[3]

l. Electrochemical Biosensors

Functionalized C60 fullerenes serve as excellent mediators in biosensors, enhancing the
electron transfer rate between the biological recognition element and the electrode surface.[1]
[5] This results in improved sensitivity and performance of the biosensor.[1] Common
functionalization strategies include the introduction of carboxylic acid or amine groups to
facilitate the covalent immobilization of biomolecules like enzymes and antibodies.[5]

Application Note 1: Amperometric Glucose Biosensor
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Functionalized C60 can be employed to fabricate highly sensitive amperometric biosensors for
glucose detection.[1] By immobilizing glucose oxidase (GOx) onto a C60-modified electrode,
the enzymatic oxidation of glucose can be efficiently coupled to the electrode for signal
transduction. The fullerene acts as an efficient electron relay, facilitating the transfer of
electrons generated during the oxidation of glucose.[1]

Quantitative Data Summary: Glucose Biosensors

Functionalizati Linear Range Limit of Sensitivity (MA
] ) Reference

on/Composite (mM) Detection (UM) mM~*cm™?)
Fullerene-

0.05-1.0 13 - [1]
C60/GOx
RGO-GOx

_ _ 0.1-27 - 1.85 [6]

Biocomposite
Polydopamine-

- 0.1 28.4 [7]
Graphene-GOx
Cu
NP/LIGF/Porous - 0.124 1438.8 [8]
LIG

Experimental Protocol: Fabrication of a C60-GOx Modified Glassy Carbon Electrode (GCE)
o Electrode Preparation:

o Polish a glassy carbon electrode (GCE) with 0.3 um and 0.05 um alumina slurry on a
polishing cloth.

o Sonciate the polished GCE in ethanol and then in deionized (DI) water for 5 minutes each
to remove any residual alumina particles.

o Dry the electrode under a stream of nitrogen.

e Preparation of Functionalized C60 Solution:
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o Disperse 1 mg of carboxylated C60 (C60-COOH) in 1 mL of N,N-Dimethylformamide
(DMF) through sonication for 30 minutes to obtain a homogenous suspension.

e Electrode Modification:

o Drop-cast 5 pL of the C60-COOH suspension onto the cleaned GCE surface.

o Allow the solvent to evaporate at room temperature in a dust-free environment.
e Enzyme Immobilization:

o Activate the carboxyl groups on the C60-modified electrode by immersing it in a freshly
prepared aqueous solution of 0.1 M N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide
hydrochloride (EDC) and 0.05 M N-hydroxysuccinimide (NHS) for 1 hour at room
temperature.

o Rinse the electrode with phosphate-buffered saline (PBS, pH 7.4).

o Immerse the activated electrode in a 2 mg/mL solution of glucose oxidase (GOx) in PBS
(pH 7.4) and keep it at 4°C overnight.

o Rinse the electrode thoroughly with PBS to remove any loosely bound enzyme.
o Store the prepared biosensor at 4°C in PBS when not in use.

Electrochemical Measurement Workflow
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Caption: Workflow for glucose biosensor fabrication and measurement.
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Application Note 2: Potentiometric Urea Biosensor

Functionalized fullerenes can also be utilized in the development of potentiometric biosensors
for urea detection.[9] In this application, urease is immobilized on a C60-modified electrode.
The enzymatic hydrolysis of urea produces ammonium ions, leading to a local pH change that
can be detected potentiometrically. The high surface area of the fullerene nanomaterial allows
for a high loading of urease, enhancing the biosensor's sensitivity.[9]

Quantitative Data Summary: Urea Biosensors

Functionalizati Linear Range Limit of Sensitivity

] i Reference
on/Composite (M) Detection (M) (mVidecade)
C60-Urease on
, 8.28 x 10—> -
Screen-Printed - 59.67 £ 0.91 9]
2.31x 1073
Electrode
Ferrocene-
1.0x1073-25.0
polycarbazole- 6.7 x10-5 - [9]
x 1073
Urease
MWCNT- 0.5x103-8.0x
7.85 x 108 - [10]

ZnO/CuO-MFs 10-3

Experimental Protocol: Fabrication of a C60-Urease Modified Screen-Printed Electrode (SPE)
o Electrode Preparation:

o Use a commercially available screen-printed carbon electrode (SPCE).

o Clean the surface by rinsing with ethanol and DI water, then dry with nitrogen.
o Preparation of Fullerene Suspension:

o Prepare a 1 mg/mL suspension of aminated fullerene (C60-NH2) in chloroform by
sonicating for 20 minutes.

o Electrode Modification:
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o Drop-cast 10 pL of the C60-NH2 suspension onto the working area of the SPCE.

o Allow the solvent to evaporate completely at room temperature.

e Enzyme Immobilization:
o Prepare a 5 mg/mL solution of urease in PBS (pH 7.0).
o Prepare a 2.5% (v/v) glutaraldehyde solution in PBS.
o Drop-cast 5 pyL of the urease solution onto the C60-modified electrode surface.

o Expose the electrode to glutaraldehyde vapor in a sealed container for 30 minutes to
cross-link the enzyme.

o Rinse the electrode with PBS to remove unbound urease and glutaraldehyde.
o Store the biosensor at 4°C.

Signaling Pathway for Urea Detection

Click to download full resolution via product page

Caption: Enzymatic reaction and signal transduction in a urea biosensor.

Il. Energy Storage

Functionalized C60 fullerenes have emerged as promising anode materials for lithium-ion
batteries (LIBs).[2] The spherical structure of C60 allows for the intercalation of lithium ions,
and functionalization can enhance the specific capacity and cycling stability.[2] Carboxylated
C60, in particular, has shown significantly improved performance compared to pristine C60.[2]

Application Note 3: High-Capacity Anode for Lithium-lon
Batteries
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Carboxylated C60 (C60-COOH) can be used as a high-capacity anode material in LIBs. The
carboxyl groups provide additional binding sites for lithium ions and can improve the material's
dispersion and adhesion to the current collector.[2] This results in a higher specific capacity and
better rate performance compared to traditional graphite anodes.[2]

Quantitative Data Summary: C60-based Anodes for LIBs

. . . Specific
Functionalizati ]
Capacity (mAh  Cycle Number Rate Reference
on
g
Pristine C60 170 100 - [2]
Carboxyl C60 861 100 - [2]
Carboxyl C60 370 - 5C [2]
Hydrogenated
yereg ~720 - - [11]

C60 (C60HX)

Experimental Protocol: Preparation of a C60-COOH Anode
e Slurry Preparation:

o Mix 80 wt% carboxylated C60 (active material), 10 wt% acetylene black (conductive
agent), and 10 wt% polyvinylidene fluoride (PVDF, binder) in a mortar and pestle.

o Add a few drops of N-methyl-2-pyrrolidone (NMP) as a solvent and grind the mixture until
a homogeneous slurry is formed.

e Electrode Casting:

o Coat the slurry onto a copper foil current collector using a doctor blade with a typical
thickness of 100 pm.

o Dry the coated electrode in a vacuum oven at 80°C for 12 hours to remove the NMP
solvent.

e Cell Assembly:

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4697141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4697141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4697141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4697141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4697141/
https://www.researchgate.net/publication/335198132_Hydrogenated_C_60_as_High-Capacity_Stable_Anode_Materials_for_Li_Ion_Batteries
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[e]

Punch out circular electrodes (e.g., 12 mm diameter) from the coated foil.

o

Assemble a 2032-type coin cell in an argon-filled glovebox.

[¢]

Use the C60-COOH electrode as the working electrode (anode), lithium metal foil as the
counter and reference electrode, and a Celgard 2400 membrane as the separator.

[¢]

Use 1 M LiPF6 in a 1:1 (v/v) mixture of ethylene carbonate (EC) and dimethyl carbonate
(DMC) as the electrolyte.

Logical Relationship in LIB Anode Function

Discharge Process

Carboxylated C60 Anode \ Discharge (Lithiation)
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Electrons (e-) Cu Current Collector
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Click to download full resolution via product page

Caption: Charge-discharge process for a C60-COOH LIB anode.

lll. Electrocatalysis

Functionalized fullerenes can act as effective catalyst supports or as catalysts themselves in
various electrochemical reactions. Their high surface area and ability to facilitate electron
transfer make them suitable for applications in fuel cells and other electrocatalytic systems.

Application Note 4: Catalyst Support for Methanol
Oxidation
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C60 can be used as a support material for platinum (Pt) or palladium (Pd) nanoparticles, which
are active catalysts for methanol oxidation in direct methanol fuel cells (DMFCs). The fullerene
support can enhance the dispersion and stability of the metal nanoparticles, leading to
improved catalytic activity and durability.

Experimental Protocol: Preparation of a Pt/C60 Electrocatalyst
e Functionalization of C60:

o Disperse C60 in a solution of H2SO4 and HNO3 (3:1 v/v) and reflux for 3 hours to
introduce carboxyl groups.

o Wash the resulting C60-COOH thoroughly with DI water until the pH is neutral and dry in a
vacuum oven.

» Deposition of Pt Nanoparticles:

o

Disperse the C60-COOH in ethylene glycol.

[¢]

Add a calculated amount of hexachloroplatinic acid (H2PtCI6) solution.

[¢]

Adjust the pH to ~10 with NaOH solution.

[e]

Heat the mixture at 120°C for 3 hours under constant stirring to reduce the Pt precursor
and deposit Pt nanoparticles onto the C60 support.

[e]

Collect the Pt/C60 catalyst by filtration, wash with DI water, and dry.
o Electrode Preparation:

o Prepare a catalyst ink by dispersing the Pt/C60 powder in a solution of Nafion and
isopropanol.

o Drop-cast a specific amount of the ink onto a GCE and dry to form a uniform catalyst layer.

Catalytic Enhancement Workflow
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Caption: Workflow for the synthesis of a Pt/C60 electrocatalyst.

Conclusion

Functionalized C60 fullerenes offer a versatile platform for a wide array of electrochemical
applications. Their unique electronic and structural properties, combined with the ability to be
tailored through chemical functionalization, make them highly valuable materials for the
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development of advanced biosensors, high-performance energy storage devices, and efficient

electrocatalysts. The protocols and data presented herein provide a foundation for researchers

and scientists to explore and innovate in this exciting field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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